Cas no 1448699-14-6 (Ethyl 3-(4-Fluoro-3-indolyl)propanoate)

• Product Name: Ethyl 3-(4-Fluoro-3-indolyl)propanoate
• CAS No: 1448699-14-6
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• MDL: MFCD27998449
• CID: 5063791
• PubChem ID: 89714587
• Update Time: 2025-05-19

Ethyl 3-(4-Fluoro-3-indolyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-Fluoro-3-indolyl)propanoate
• SY250648
• ethyl 3-(4-fluoro-1H-indol-3-yl)propanoate

• MDL： MFCD27998449
• Inchi： 1S/C13H14FNO2/c1-2-17-12(16)7-6-9-8-15-11-5-3-4-10(14)13(9)11/h3-5,8,15H,2,6-7H2,1H3
• InChI Key： ZTJSGJIXSXNOMO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CCC(=O)OCC

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Ethyl 3-(4-Fluoro-3-indolyl)propanoate

Comprehensive Overview of Ethyl 3-(4-Fluoro-3-indolyl)propanoate (CAS No. 1448699-14-6)

Ethyl 3-(4-Fluoro-3-indolyl)propanoate (CAS No. 1448699-14-6) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its ethyl ester and 4-fluoroindole moieties, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for developing novel bioactive molecules, particularly in the fields of drug discovery and crop protection. Researchers are increasingly exploring its potential due to the growing demand for fluorinated compounds, which often exhibit enhanced metabolic stability and bioavailability.

The synthesis of Ethyl 3-(4-Fluoro-3-indolyl)propanoate involves multi-step organic reactions, including Fischer indole synthesis and esterification. Its CAS No. 1448699-14-6 ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. Recent studies highlight its role in modulating enzyme activity and receptor binding, aligning with trends in precision medicine and targeted therapies. Users searching for "fluorinated indole derivatives" or "indole-based ester applications" will find this compound particularly relevant, as it bridges gaps between academic research and industrial applications.

In the context of green chemistry, Ethyl 3-(4-Fluoro-3-indolyl)propanoate is also being evaluated for its environmental footprint. With sustainability becoming a priority, researchers are optimizing its synthesis to reduce waste and energy consumption. This aligns with searches for "eco-friendly synthetic routes" and "sustainable fluorochemicals." Additionally, its potential in neurological research has sparked interest, as indole derivatives are known to interact with neurotransmitter pathways—a hot topic in neurodegenerative disease studies.

From a commercial perspective, CAS No. 1448699-14-6 is cataloged by major chemical suppliers, often under categories like "building blocks for drug development" or "specialty fluorinated intermediates." Its stability under standard storage conditions (typically 2–8°C) ensures broad accessibility for laboratories worldwide. For those investigating "indole-3-propanoate derivatives" or "fluoro-substituted heterocycles," this compound offers a compelling case study in molecular design and functionalization.

Future directions for Ethyl 3-(4-Fluoro-3-indolyl)propanoate may include explorations in catalysis and material science, where fluorinated indoles could contribute to advanced polymers or sensors. As the scientific community continues to prioritize high-value chemical intermediates, this compound’s dual utility in life sciences and industrial chemistry ensures its enduring relevance. Its inclusion in patent filings and open-access research further underscores its importance in innovation-driven sectors.